Cas no 101975-75-1 (Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI))
101975-75-1 structure
Product Name:Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI)
CAS No:101975-75-1
MF:C20H22Br2N2
MW:450.21008348465
CID:196728
PubChem ID:3064075
Update Time:2025-04-19
Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI)
- 4-methyl-1-[[4-[(4-methylpyridin-1-ium-1-yl)methyl]phenyl]methyl]pyridin-1-ium,dibromide
- 4-Picolinium, 1,1'-(p-phenylenedimethylene)bis-, dibromide
- DTXSID20906914
- 1,1'-[1,4-Phenylenebis(methylene)]bis(4-methylpyridin-1-ium) dibromide
- Pyridinium, 1,1'-(1,4-phenylenebis(methylene))bis(4-methyl-, dibromide
- AKOS016523044
- 101975-75-1
- 1,1'-(p-Phenylenedimethylene)bis(4-picolinium bromide)
-
- Inchi: 1S/C20H22N2.2BrH/c1-17-7-11-21(12-8-17)15-19-3-5-20(6-4-19)16-22-13-9-18(2)10-14-22;;/h3-14H,15-16H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: UPEQOHGAOOOQEF-UHFFFAOYSA-L
- SMILES: [Br-].[Br-].[N+]1(C=CC(C)=CC=1)CC1C=CC(=CC=1)C[N+]1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 425.8428
- Monoisotopic Mass: 448.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.8Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 7.76
- LogP: -3.01700
Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI) Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
101975-75-1 (Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent